Cas no 2097955-96-7 (4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride)

• Product Name: 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride
• CAS No: 2097955-96-7
• MF: C₇H₁₁ClN₂O₃
• MW: 206.626840829849
• CID: 4775696
• Update Time: 2025-05-30

4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)morpholine-3,5-dione hydrochloride
• 4-(azetidin-3-yl)morpholine-3,5-dione;hydrochloride
• 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride

• Inchi： 1S/C7H10N2O3.ClH/c10-6-3-12-4-7(11)9(6)5-1-8-2-5;/h5,8H,1-4H2;1H
• InChI Key： REJCTWUVDJLOHD-UHFFFAOYSA-N
• SMILES： Cl.O1CC(N(C(C1)=O)C1CNC1)=O

Computed Properties

• Exact Mass: 206.0458199 g/mol
• Monoisotopic Mass: 206.0458199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 206.63

Additional information on 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride

Introduction to 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride (CAS No. 2097955-96-7)

4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride (CAS No. 2097955-96-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an azetidinyl moiety and a morpholine ring, contribute to its distinctive chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These attributes make it an attractive candidate for further investigation in drug discovery pipelines. The molecular structure of 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride consists of a central dione group flanked by an azetidinyl substituent and a morpholine ring, creating a complex scaffold that may interact with biological targets in novel ways.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride. The azetidinyl and morpholine moieties are known to be present in several bioactive molecules, suggesting that this compound may possess inhibitory or modulatory effects on various biological pathways. Preliminary studies have indicated that this compound may exhibit activity against certain enzymes and receptors, making it a valuable asset in the search for new therapeutic agents.

One of the most compelling aspects of 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride is its potential to serve as a lead compound for the development of novel drugs. The structural complexity of this molecule allows for modifications that could enhance its potency, selectivity, and pharmacokinetic properties. Researchers are particularly interested in its ability to interact with targets involved in inflammation, pain signaling, and neurodegenerative diseases. These areas represent significant unmet medical needs, and compounds like 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride offer hope for innovative treatment strategies.

The synthesis of 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the dione core followed by functionalization with the azetidinyl group and subsequent incorporation of the morpholine ring. The final step involves converting the free base into its hydrochloride salt to improve stability and handling characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound may bind to various protein targets with high affinity. These computational findings provide valuable insights into potential mechanisms of action and help guide experimental design.

In vitro studies have begun to explore the effects of 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride on relevant biological models. Initial results suggest that this compound may modulate pathways associated with inflammation and pain perception. For instance, it has shown potential as an inhibitor of certain inflammatory enzymes that play a role in chronic conditions such as arthritis and neuropathic pain. These findings are particularly exciting given the limitations of existing treatments for these conditions.

The pharmacokinetic profile of 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preliminary pharmacokinetic studies indicate that it exhibits reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics suggest that it may be suitable for oral administration in clinical settings.

One of the key challenges in developing new drugs is ensuring their safety profile meets regulatory standards. Toxicological studies are essential to assess the potential risks associated with 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride before it can be tested in human trials. Early-stage toxicity assessments have shown no significant adverse effects at tested doses, providing encouragement for further development efforts.

The future direction of research on 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride includes both preclinical and clinical investigations. Preclinically, researchers aim to refine its chemical structure based on initial findings to improve its efficacy and reduce potential side effects. Concurrently, clinical trials are being planned to evaluate its safety and efficacy in human subjects suffering from specific diseases or conditions.

The significance of compounds like 4-(Azetidin-3-yl)morpholine-3,5-dione hydrochloride lies not only in their individual properties but also in their contribution to broader scientific understanding. By studying these molecules, researchers gain insights into fundamental biological processes that can inform the development of future treatments across multiple therapeutic areas.

In conclusion,4-(Azetidin-3-ylmorpholine)-diones-hydro-chlorides (CAS No 2097955967) represent a promising class o compounds with diverse pharmaceutical applications Its unique structural features make it an intriguing candidate f further exploration In light o ongoing research it is anticipated tht ths molecule will play an important role n advancing medical science toward improved treatments f various diseases